Cas no 1361868-08-7 (Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1361868-08-7
• MF: C₁₁H₁₁F₅N₂O₂
• MW: 298.209260225296
• CID: 4932490
• Update Time: 2025-05-22

Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C11H11F5N2O2/c1-2-20-10(19)7-5(3-17)8(11(14,15)16)18-4-6(7)9(12)13/h4,9H,2-3,17H2,1H3
• InChI Key： ATSNMXLUFABNNG-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(F)(F)F)C(CN)=C1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 1.5
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate

Comprehensive Analysis of Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1361868-08-7)

The compound Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1361868-08-7) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including difluoromethyl and trifluoromethyl groups, this molecule exhibits remarkable potential in drug discovery and material science. Researchers are particularly interested in its applications as a building block for bioactive molecules, given its ability to modulate physicochemical properties and enhance metabolic stability.

In recent years, the demand for fluorinated compounds like Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate has surged due to their pivotal role in modern medicinal chemistry. Fluorination is a key strategy to improve drug-like properties, and this compound's multi-fluorinated pyridine core aligns perfectly with current trends in small molecule therapeutics. Its carboxylate ester functionality further enhances its versatility, making it a valuable intermediate for peptide mimetics and enzyme inhibitors.

The synthesis and applications of CAS No. 1361868-08-7 are frequently discussed in the context of green chemistry and sustainable synthesis. As environmental concerns grow, researchers are exploring eco-friendly routes to produce such fluorinated intermediates. The compound's aminomethyl group offers a handle for further derivatization, enabling the creation of diverse heterocyclic scaffolds with potential applications in crop protection and veterinary medicine.

From a commercial perspective, Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate is gaining traction in the fine chemicals market. Its unique combination of hydrogen bond donors and acceptors makes it particularly valuable for designing targeted drug delivery systems. The pharmaceutical industry is actively investigating its potential in neurological disorders and inflammatory diseases, where fluorinated compounds have shown exceptional promise.

Analytical characterization of this compound presents interesting challenges due to its polyfluorinated nature. Advanced techniques such as 19F NMR spectroscopy and high-resolution mass spectrometry are typically employed to confirm its structure and purity. The presence of both electron-withdrawing and electron-donating groups on the pyridine ring creates unique electronic properties that are being studied for applications in organic electronics and catalysis.

In the context of intellectual property, CAS 1361868-08-7 appears in several patent applications related to kinase inhibitors and GPCR modulators. Its structural complexity and functional group diversity make it an attractive scaffold for fragment-based drug discovery. The compound's logP optimization potential is particularly noteworthy, addressing one of the most critical challenges in contemporary medicinal chemistry optimization.

The stability profile of Ethyl 3-(aminomethyl)-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-carboxylate under various conditions is an active area of research. Preliminary studies suggest that the ethyl ester moiety provides excellent solution stability while maintaining sufficient reactivity for downstream transformations. This balance makes the compound particularly valuable for combinatorial chemistry approaches and high-throughput screening platforms.

Looking ahead, the scientific community anticipates growing applications for 1361868-08-7 in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). The compound's ability to serve as a versatile linker between pharmacophores positions it as a key player in next-generation therapeutic modalities. As research continues, we expect to see expanded utility of this fascinating molecule across multiple disciplines of chemical science.